Cas no 68740-31-8 (3-Nitro-4-(propylamino)benzoic acid)

68740-31-8 structure
Product Name:3-Nitro-4-(propylamino)benzoic acid
CAS No:68740-31-8
Molecular Formula:C10H12N2O4
Molecular Weight:224.21328
MDL:MFCD02089273
CID:821127
PubChem ID:11715556
3-Nitro-4-(propylamino)benzoic acid Properties
Names and Identifiers
-
- 3-Nitro-4-(propylamino)benzoic acid
- 3-NITRO-4-PROPYLAMINO-BENZOIC ACID
- 3-nitro-4-n-propylaminobenzoic acid
- 3-nitro-N4-propylaminobenzoic acid
- 4-propylamino-3-nitro-benzoic acid
- FT-0681498
- CHEMBL236011
- PD047831
- OVDGUTHABMXVMI-UHFFFAOYSA-N
- Z55985167
- SB79758
- Oprea1_580126
- GTPL5801
- compound 5c [PMID: 17931863]
- Q27073867
- EN300-26028303
- 3-NITRO-4-PROPYLAMINO-BENZOICACID
- AKOS000215630
- DTXSID60471055
- AKOS015965521
- SR-01000575238-1
- A866990
- SR-01000575238
- 68740-31-8
- 3-nitro-4-propylaminobenzoic acid
- EU-0029307
- 3-nitro-4-(propylamino)benzoicacid
- 4-(n-propyl)amino-3-nitrobenzoic acid
- 3-nitro-4-(propylamino)-benzoic acid
- SCHEMBL2688335
-
- MDL: MFCD02089273
- InChIKey: OVDGUTHABMXVMI-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H12N2O4/c1-2-5-11-8-4-3-7(10(13)14)6-9(8)12(15)16/h3-4,6,11H,2,5H2,1H3,(H,13,14)
- SMILES: CCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 224.08000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 5
- Monoisotopic Mass: 224.07970687g/mol
- Heavy Atom Count: 16
- Complexity: 264
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- LogP: 2.71110
- PSA: 95.15000
3-Nitro-4-(propylamino)benzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00G0TP-50mg |
3-NITRO-4-PROPYLAMINO-BENZOIC ACID |
68740-31-8 | 95% | 50mg |
$138.00 | 2024-04-22 | |
A2B Chem LLC | AH46765-50mg |
3-NITRO-4-PROPYLAMINO-BENZOIC ACID |
68740-31-8 | 95% | 50mg |
$104.00 | 2024-04-19 | |
Aaron | AR00G121-50mg |
3-NITRO-4-PROPYLAMINO-BENZOIC ACID |
68740-31-8 | 95% | 50mg |
$115.00 | 2025-02-14 | |
Alichem | A019093746-1g |
3-Nitro-4-(propylamino)benzoic acid |
68740-31-8 | 95% | 1g |
$400.00 | 2023-09-01 | |
Ambeed | A414133-1g |
3-Nitro-4-(propylamino)benzoic acid |
68740-31-8 | 95+% | 1g |
$319.0 | ||
Crysdot LLC | CD12042834-5g |
3-Nitro-4-(propylamino)benzoic acid |
68740-31-8 | 95+% | 5g |
$746 | 2024-07-24 | |
Enamine | EN300-26028303-0.05g |
3-nitro-4-(propylamino)benzoic acid |
68740-31-8 | 95% | 0.05g |
$65.0 | 2024-06-18 | |
Matrix Scientific | 052760-500mg |
3-Nitro-4-(propylamino)benzoic acid |
68740-31-8 | 500mg |
$237.00 | 2023-09-10 |
3-Nitro-4-(propylamino)benzoic acid Related Literature
-
1. Discovery of a simple iron catalyst reveals the intimate steps of C–H amination to form C–N bonds†Wowa Stroek,Martin Albrecht Chem. Sci., 2023,14, 2849-2859
-
Nicholas A. Kurniawan Soft Matter, 2016,12, 3066-3073
-
Emmanuel Anger,Antoine Maignan,Tristan Barbier,Valerie Pralong RSC Adv., 2018,8, 26691-26695
-
4. Front cover
-
5. Front cover
-
Dale A. C. Brownson,Bill L. Riehl,Bonnie D. Riehl,Maria Gómez-Mingot,Jesús Iniesta,Orlando Fatibello-Filho,Craig E. Banks J. Mater. Chem. A, 2016,4, 2617-2629
-
M. Luisa Calatayud,Francesc Lloret,Miguel Julve,Giovanni De Munno,Humberto O. Stumpf,Isabel Castro CrystEngComm, 2016,18, 437-449
-
Chunshuang Liang,Shimei Jiang Analyst, 2017,142, 4825-4833
68740-31-8 (3-Nitro-4-(propylamino)benzoic acid) Related Products
- 41263-74-5(4-(Methylamino)-3-nitrobenzoic acid)
- 1539-06-6(4-Acetamido-3-nitrobenzoic acid)
- 120321-65-5(4-(Butylamino)-3-nitrobenzoic acid)
- 16927-49-4(4-Anilino-3-nitrobenzoic acid)
- 284672-95-3(4-(Isopropylamino)-3-nitrobenzoic acid)
- 26586-26-5(3-Nitro-4-(piperidin-1-yl)benzoic acid)
- 28096-56-2(Benzoic acid,4-(dimethylamino)-3-nitro-)
- 2788-74-1(4-(Ethylamino)-3-nitrobenzoic acid)
- 333340-82-2(4-(Cyclohexylamino)-3-nitrobenzoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:68740-31-8)3-Nitro-4-(propylamino)benzoic acid

Purity:99%
Quantity:1g
Price($):287.0